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Pentanoate

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Heptanol, pentanoate, a
branched-chain fatty acid ester. While specific research on this compound is limited, this
document extrapolates from established chemical principles and data on structurally related
molecules to detail its chemical identity, synthesis, physicochemical properties, and potential
biological significance. The information is intended to serve as a foundational resource for
researchers and professionals in drug development and related scientific fields.

Chemical Identity

2-Heptanol, pentanoate is an organic compound classified as a fatty acid ester. Its structure
consists of a pentanoate group esterified to the secondary alcohol 2-heptanol.

Table 1: Chemical Identifiers for 2-Heptanol, pentanoate
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Identifier Value

CAS Number 7155-20-6

Molecular Formula C12H2402

IUPAC Name heptan-2-yl pentanoate

Physicochemical Properties

Quantitative experimental data for 2-Heptanol, pentanoate is not readily available in public
literature. However, properties can be estimated based on its structure and data from its
straight-chain isomer, heptyl pentanoate.

Table 2: Physicochemical Properties of Heptyl Pentanoate (Isomer)

Property Value Source

Molecular Weight 200.32 g/mol PubChem

Boiling Point 245.2 °C CAS Common Chemistry[1]
Melting Point -46.4 °C CAS Common Chemistry[1]
LogP (calculated) 4.3 PubChem

Synthesis of 2-Heptanol, pentanoate

The most common and direct method for synthesizing 2-Heptanol, pentanoate is through the
Fischer-Speier esterification of 2-heptanol with pentanoic acid. This reaction is typically
catalyzed by a strong acid.

General Experimental Protocol: Fischer-Speier
Esterification

The following is a generalized protocol for the synthesis of esters like 2-Heptanol, pentanoate.
Specific reaction conditions such as temperature, time, and purification methods may require
optimization.
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Materials:

e 2-Heptanol

e Pentanoic acid

o Concentrated sulfuric acid (or other acid catalyst like p-toluenesulfonic acid)
e Anhydrous sodium sulfate

o Diethyl ether (or other suitable extraction solvent)

o Saturated sodium bicarbonate solution

e Brine (saturated sodium chloride solution)

Procedure:

¢ In a round-bottom flask equipped with a reflux condenser, combine equimolar amounts of 2-
heptanol and pentanoic acid.

e Slowly add a catalytic amount of concentrated sulfuric acid (typically 1-3% of the molar
amount of the limiting reagent).

e Heat the reaction mixture to reflux. The reaction progress can be monitored by thin-layer
chromatography (TLC) or gas chromatography (GC).

e Once the reaction is complete, cool the mixture to room temperature.
» Dilute the mixture with diethyl ether and transfer it to a separatory funnel.

o Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to
neutralize the acid catalyst and any unreacted carboxylic acid), and brine.

o Dry the organic layer over anhydrous sodium sulfate.

« Filter to remove the drying agent and concentrate the filtrate under reduced pressure to
obtain the crude ester.
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» Purify the crude product by fractional distillation to yield pure 2-Heptanol, pentanoate.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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